Cas no 159329-16-5 (4-Chloro-2-fluoro-3-(methylthio)benzoic acid)

• Product Name: 4-Chloro-2-fluoro-3-(methylthio)benzoic acid
• CAS No: 159329-16-5
• MF: C₈H₆ClFO₂S
• MW: 220.648443698883
• CID: 5079247
• PubChem ID: 54132041
• Update Time: 2025-05-23

4-Chloro-2-fluoro-3-(methylthio)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-3-(methylthio)benzoic acid
• 4-chloro-2-fluoro-3-(methylsulphenyl)benzoic acid

• Inchi： 1S/C8H6ClFO2S/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： NVAZYGPSECIYRP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1SC)F

Computed Properties

• Exact Mass: 219.9761065g/mol
• Monoisotopic Mass: 219.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.6

Additional information on 4-Chloro-2-fluoro-3-(methylthio)benzoic acid

Comprehensive Overview of 4-Chloro-2-fluoro-3-(methylthio)benzoic acid (CAS No. 159329-16-5)

4-Chloro-2-fluoro-3-(methylthio)benzoic acid (CAS No. 159329-16-5) is a specialized benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and thioether functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a chloro, fluoro, and methylthio substitution pattern, makes it a versatile building block for drug discovery and crop protection agents.

In recent years, the demand for halogenated aromatic compounds like 4-Chloro-2-fluoro-3-(methylthio)benzoic acid has surged due to their role in developing next-generation pharmaceuticals. Researchers are particularly interested in its potential applications in kinase inhibitors and antibacterial agents, aligning with the global focus on combating antibiotic resistance. The compound's electron-withdrawing groups enhance its reactivity, enabling precise modifications for targeted drug design.

From an agrochemical perspective, 4-Chloro-2-fluoro-3-(methylthio)benzoic acid is explored for its utility in herbicide and pesticide formulations. Its structural motifs are integral to creating environmentally sustainable crop solutions, a hot topic in green chemistry. The methylthio group, in particular, contributes to improved bioavailability and metabolic stability, addressing industry challenges related to pest resistance.

The synthesis of CAS No. 159329-16-5 typically involves multistep organic reactions, including halogenation, thioetherification, and carboxylation. Advanced techniques like microwave-assisted synthesis and flow chemistry are increasingly adopted to optimize yield and purity—topics frequently searched by chemists in process optimization forums. Analytical characterization via HPLC, NMR, and mass spectrometry ensures compliance with stringent regulatory standards.

Market trends indicate growing interest in custom synthesis services for 4-Chloro-2-fluoro-3-(methylthio)benzoic acid, driven by R&D investments in precision medicine and sustainable agriculture. FAQs in scientific communities often revolve around its storage conditions (recommended: inert atmosphere, -20°C), solubility (DMSO, methanol), and handling precautions (use PPE, avoid inhalation). These details are crucial for laboratories prioritizing occupational safety and material integrity.

In summary, 4-Chloro-2-fluoro-3-(methylthio)benzoic acid exemplifies the intersection of medicinal chemistry and agrochemical innovation. Its relevance in addressing global health and food security challenges underscores its value in modern science. For researchers seeking high-purity intermediates or structure-activity relationship insights, this compound remains a cornerstone in rational drug design and crop science advancements.